Cas no 311-46-6 (Ethyl Dimethylphosphonoacetate)

Ethyl Dimethylphosphonoacetate (CAS 867-13-0) is a phosphonate ester widely used as a key intermediate in organic synthesis, particularly in the Horner-Wadsworth-Emmons (HWE) reaction for olefination. Its high reactivity and stability make it valuable for constructing carbon-carbon double bonds in fine chemicals, pharmaceuticals, and agrochemicals. The compound’s dimethylphosphono and ethyl ester groups contribute to its efficiency as a reagent, enabling selective transformations under mild conditions. It is also noted for its compatibility with a range of substrates and ease of handling. Ethyl Dimethylphosphonoacetate is typically supplied as a clear liquid with consistent purity, ensuring reliable performance in synthetic applications.
Ethyl Dimethylphosphonoacetate structure
311-46-6 structure
Product Name:Ethyl Dimethylphosphonoacetate
CAS No:311-46-6
MF:C6H13O5P
MW:196.138183355331
MDL:MFCD00015677
CID:36789
PubChem ID:253661167
Update Time:2025-06-08

Ethyl Dimethylphosphonoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(dimethoxyphosphoryl)acetate
    • Ethyl Dimethylphosphonoacetate
    • DIMETHYL(ETHOXYCARBONYLMETHYL)PHOSPHONATE
    • NULL
    • 2-dimethoxyphosphorylacetic acid ethyl ester
    • Dimethoxyphosphinylacetic acid ethyl ester
    • dimethyl ethyl phosphonoacetate
    • Ethoxycarbonylmethylphosphonic acid dimethylester
    • ethyl 2-dimethoxyphosphorylacetate
    • ethyl 2-dimethoxyphosphorylethanoate
    • Phosphonoacetic acid P,P-dimethyl ethylester
    • Dimethylphosphonoacetic Acid Ethyl Ester
    • Ethoxycarbonylmethylphosphonic acid dimethyl ester
    • Phosphonoacetic acid P,P-dimethyl ethyl ester
    • FT-0631932
    • ethyl [bis(methyloxy)phosphoryl]acetate
    • Acetic acid, (dimethoxyphosphinyl)-, ethyl ester
    • InChI=1/C6H13O5P/c1-4-11-6(7)5-12(8,9-2)10-3/h4-5H2,1-3H3
    • AKOS015899895
    • AS-15164
    • HUNISAHOCCASGM-UHFFFAOYSA-
    • SCHEMBL639641
    • MFCD00015677
    • Ethyl (dimethoxyphosphoryl)acetate
    • W-106914
    • ethyl(dimethylphosphono)acetate
    • Acetic acid, 2-(dimethoxyphosphinyl)-, ethyl ester
    • Ethyl dimethylphosphonoacetate, technical, >=90% (GC)
    • Ethyl (dimethoxyphosphinoyl)acetate
    • A876017
    • HUNISAHOCCASGM-UHFFFAOYSA-N
    • ethyl dimethyl phosphonoacetate
    • SY006735
    • E1160
    • CS-W022647
    • ethyl[bis(methyloxy)phosphoryl]acetate
    • NS00029028
    • BCP24421
    • AMY3931
    • 311-46-6
    • EINECS 206-222-6
    • DTXSID00185043
    • DB-047977
    • MDL: MFCD00015677
    • Inchi: 1S/C6H13O5P/c1-4-11-6(7)5-12(8,9-2)10-3/h4-5H2,1-3H3
    • InChI Key: HUNISAHOCCASGM-UHFFFAOYSA-N
    • SMILES: P(CC(=O)OCC)(=O)(OC)OC
    • BRN: 1777603

Computed Properties

  • Exact Mass: 196.05000
  • Monoisotopic Mass: 196.05006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.188 g/mL at 25 °C(lit.)
  • Melting Point: Not available
  • Boiling Point: 135°C/10mmHg(lit.)
  • Flash Point: Fahrenheit: 210.2 ° f
    Celsius: 99 ° c
  • Refractive Index: n20/D 1.435(lit.)
    n20/D 1.435
  • PSA: 71.64000
  • LogP: 1.03540
  • Solubility: Not determined
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Ethyl Dimethylphosphonoacetate Security Information

Ethyl Dimethylphosphonoacetate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Ethyl Dimethylphosphonoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156250-100g
Ethyl Dimethylphosphonoacetate
311-46-6 97%
100g
¥229.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156250-25G
Ethyl Dimethylphosphonoacetate
311-46-6 97%
25g
¥79.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
E156250-500g
Ethyl Dimethylphosphonoacetate
311-46-6 97%
500g
¥879.90 2023-09-03
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
02610-10ML
Ethyl Dimethylphosphonoacetate
311-46-6 ≥90%
10ML
¥876.6 2022-02-23
TRC
E917443-500mg
Ethyl Dimethylphosphonoacetate
311-46-6
500mg
$ 50.00 2022-06-05
TRC
E917443-1g
Ethyl Dimethylphosphonoacetate
311-46-6
1g
$ 65.00 2022-06-05
TRC
E917443-5g
Ethyl Dimethylphosphonoacetate
311-46-6
5g
$ 95.00 2022-06-05
Apollo Scientific
OR10763-100g
Dimethyl [(ethoxycarbonyl)methyl]phosphonate
311-46-6 98%
100g
£16.00 2025-03-21
Apollo Scientific
OR10763-1Kg
Dimethyl [(ethoxycarbonyl)methyl]phosphonate
311-46-6 97%
1kg
£200.00 2023-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
E67730-25g
Ethyl 2-(dimethoxyphosphoryl)acetate
311-46-6 97%
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¥56.0 2023-09-07

Ethyl Dimethylphosphonoacetate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:311-46-6)Ethyl dimethylphosphonoacetate
Order Number:sfd17330
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
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(CAS:311-46-6)
Order Number:SFD757
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:311-46-6)二甲基膦酰基乙酸乙酯
Order Number:LE26854079
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com

Ethyl Dimethylphosphonoacetate Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:311-46-6)Ethyl dimethylphosphonoacetate
sfd17330
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:311-46-6)
SFD757
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email